Cas no 2231673-27-9 (6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile)

• Product Name: 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
• CAS No: 2231673-27-9
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 5302253
• Update Time: 2026-03-10

6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile

• Inchi： 1S/C8H4ClN3/c9-5-3-7-6(1-2-11-7)12-8(5)4-10/h1-3,11H
• InChI Key： QINKEFKPELKKOS-UHFFFAOYSA-N
• SMILES： C12C=CNC1=CC(Cl)=C(C#N)N=2

Additional information on 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile

Introduction to 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (CAS No. 2231673-27-9)

6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2231673-27-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its structural versatility and biological activity. The presence of a chloro substituent at the 6-position and a nitrile group at the 5-position introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The pyrrolo[3,2-b]pyridine core is a privileged structure in drug discovery, often found in small molecule inhibitors targeting various therapeutic pathways. Its fused bicyclic system provides a rigid framework that can mimic natural product scaffolds, facilitating interactions with biological targets. The chloro group at the 6-position serves as a versatile handle for further functionalization, enabling the construction of more complex derivatives through nucleophilic substitution or metal-catalyzed coupling reactions. Meanwhile, the carbonitrile moiety at the 5-position contributes to the compound's overall polarity and reactivity, making it suitable for further derivatization into amides, carboxylic acids, or other pharmacophores.

In recent years, 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile has been explored as a key intermediate in the development of novel therapeutic agents. One of the most promising applications lies in its use as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the pyrrolopyridine scaffold, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering potential treatments for conditions such as leukemia and solid tumors.

Recent studies have highlighted the utility of this compound in generating potent inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation. For instance, derivatives of 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile have been shown to exhibit inhibitory activity against JAK1 and JAK2 with high selectivity over other kinases. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. The chloro and nitrile groups have been strategically positioned to optimize binding interactions within the kinase active site, leading to enhanced binding affinities.

Another area of interest involves the use of 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile in the development of antiviral agents. The pyrrolopyridine scaffold has been found to interact with viral proteases and polymerases, making it a viable candidate for inhibiting viral replication. Researchers have demonstrated that modifications to this core structure can lead to compounds with potent antiviral activity against RNA viruses such as influenza and coronaviruses. The nitrile group has been particularly useful in designing molecules that can undergo hydrolysis to release active species or form covalent bonds with viral proteins, thereby disrupting viral replication cycles.

The synthesis of 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile itself presents an interesting challenge due to its complex heterocyclic system. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient synthetic strategies, including transition-metal-catalyzed cross-coupling reactions that allow for rapid assembly of the pyrrolopyridine core. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The versatility of 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile extends beyond its role as an intermediate in drug discovery. It has also been utilized in materials science applications, where its electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The presence of both electron-withdrawing (nitrile) and electron-donating (chloro) groups allows for fine-tuning of charge transport properties, making it an attractive building block for developing advanced electronic materials.

Looking ahead, the future prospects for 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile are promising. Continued research efforts are likely to uncover new biological activities and synthetic applications. The integration of computational chemistry and high-throughput screening techniques will accelerate the discovery of novel derivatives with enhanced pharmacological properties. Additionally, advancements in synthetic methodologies will further streamline access to this valuable scaffold, enabling faster translation from laboratory research to clinical development.

In conclusion,6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile (CAS No. 2231673-27-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent starting point for designing molecules targeting various diseases, while its synthetic accessibility allows for rapid exploration of new derivatives. As research progresses，this compound is poised to play an increasingly important role in drug discovery and technological innovation.